Cas no 114603-14-4 (2H-1,4-Benzoxazin-3(4H)-one, 6-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 6-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
• CAS No: 114603-14-4
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD08446715
• CID: 4455681
• PubChem ID: 15599415
• Update Time: 2025-04-24

2H-1,4-Benzoxazin-3(4H)-one, 6-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
• JR-6602, 6-(1,4,5,6-Tetrahydro-6-oxopyridazin-3-yl)-2H-benzo[b][1,4]oxazin-3(4H)-one, 97%
• CHEMBL341348
• SYIXUAAPMPWMOS-UHFFFAOYSA-N
• 6-(3,4-dihydro-3-oxo-1,4(2H)-benzoxazin-6-yl)-2,3,4,5-tetrahydropyridazin-3-one
• 114603-14-4
• BDBM50228461
• SCHEMBL7342072
• 6-(6-oxo-4,5-dihydro-1H-pyridazin-3-yl)-4H-1,4-benzoxazin-3-one
• 6-(1,4,5,6-Tetrahydro-6-oxopyridazin-3-yl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• MFCD08446715

• MDL： MFCD08446715
• Inchi： 1S/C12H11N3O3/c16-11-4-2-8(14-15-11)7-1-3-10-9(5-7)13-12(17)6-18-10/h1,3,5H,2,4,6H2,(H,13,17)(H,15,16)
• InChI Key： SYIXUAAPMPWMOS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C3=NNC(=O)CC3)C=C2NC(=O)C1

Computed Properties

• Exact Mass: 245.08004122Da
• Monoisotopic Mass: 245.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones